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For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-11-Hexadecenoic acid, a monounsaturated fatty acid, is a pivotal molecule in the realm of

chemical ecology, primarily recognized for its role as a key intermediate in the biosynthesis of

insect sex pheromones. This technical guide provides a comprehensive overview of its

chemical and physical properties, detailed experimental protocols for its synthesis, analysis,

and biological evaluation, and an exploration of its known signaling pathways. The information

is curated to support researchers, scientists, and professionals in drug development in their

understanding and utilization of this significant biochemical.

Introduction
(Z)-11-Hexadecenoic acid, also known as cis-11-hexadecenoic acid, is a C16

monounsaturated fatty acid with a single double bond in the cis configuration at the 11th

carbon position.[1] Its primary significance lies in its role as a crucial precursor in the

biosynthesis of sex pheromones in numerous lepidopteran species, most notably the silkworm

moth, Bombyx mori.[1] The specific stereochemistry and position of the double bond are critical

for its biological activity, influencing the mating behaviors and reproductive success of these

insects. Beyond its role in insect communication, this fatty acid is also found in certain

microorganisms and plants, suggesting a broader, though less understood, biological

relevance.[1] This guide aims to provide a detailed technical resource on (Z)-11-hexadecenoic
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acid, covering its fundamental properties, synthesis, biological functions, and the experimental

methodologies used to study it.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Z)-11-Hexadecenoic acid is

presented in Table 1. This data is essential for its handling, characterization, and use in

experimental settings.

Table 1: Chemical and Physical Properties of (Z)-11-Hexadecenoic Acid

Property Value Reference(s)

IUPAC Name (11Z)-Hexadec-11-enoic acid [1]

Synonyms
(Z)-11-Hexadecenoic acid, cis-

11-Hexadecenoic acid
[2]

CAS Number 2416-20-8 [3]

Molecular Formula C₁₆H₃₀O₂ [1]

Molecular Weight 254.41 g/mol [1]

Appearance Liquid (at room temperature) [2]

Purity >98% (commercially available) [2]

Storage Freezer [2]

Solubility
Soluble in chloroform, ethanol,

hexane
[4]

Synthesis and Purification
The synthesis of (Z)-11-Hexadecenoic acid is most commonly achieved via the Wittig

reaction, which allows for the stereoselective formation of the Z-alkene. A general protocol is

outlined below.

Experimental Protocol: Synthesis via Wittig Reaction
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This protocol describes a generalized Wittig reaction for the synthesis of a (Z)-alkene from an

aldehyde and a phosphonium ylide.

Materials:

Triphenylphosphine

An appropriate C11-alkyl halide (e.g., 1-bromoundecane)

A suitable C5-aldehyde with a terminal carboxyl group (or a protected derivative)

A strong base (e.g., n-butyllithium, sodium amide)

Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), diethyl ether)

Apparatus for anhydrous reactions (e.g., oven-dried glassware, inert atmosphere)

Procedure:

Preparation of the Phosphonium Salt: In a round-bottom flask under an inert atmosphere,

dissolve triphenylphosphine in an anhydrous solvent. Add the C11-alkyl halide and stir the

mixture, typically at room temperature or with gentle heating, until the phosphonium salt

precipitates. Isolate the salt by filtration and dry it under vacuum.

Generation of the Ylide: Suspend the phosphonium salt in anhydrous THF or ether under an

inert atmosphere. Cool the suspension to a low temperature (e.g., -78 °C or 0 °C). Slowly

add a strong base, such as n-butyllithium, dropwise. The formation of the ylide is often

indicated by a color change (typically to orange or red).

Wittig Reaction: To the ylide solution, slowly add a solution of the C5-aldehyde in the same

anhydrous solvent. Allow the reaction to proceed at low temperature and then gradually

warm to room temperature. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Work-up and Purification: Quench the reaction with a saturated aqueous solution of

ammonium chloride. Extract the product with an organic solvent (e.g., diethyl ether, ethyl

acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate,
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and concentrate under reduced pressure. The crude product, which contains

triphenylphosphine oxide as a major byproduct, can be purified by column chromatography

on silica gel.

Biological Activity and Signaling Pathways
The most well-documented biological role of (Z)-11-Hexadecenoic acid is as a precursor in

the biosynthesis of lepidopteran sex pheromones.

Pheromone Biosynthesis Pathway
In insects such as Bombyx mori and Heliothis virescens, (Z)-11-Hexadecenoic acid is

synthesized from palmitic acid (hexadecanoic acid) through the action of a specific desaturase

enzyme.[5]

Key Steps:

Desaturation: Palmitoyl-CoA is desaturated at the Δ11 position by the enzyme Δ11-

desaturase to form (Z)-11-hexadecenoyl-CoA.[5] This is a critical step that introduces the

characteristic double bond.

Further Modifications: The resulting acyl-CoA can then undergo a series of enzymatic

modifications, including reduction to the corresponding alcohol, (Z)-11-hexadecen-1-ol, and

subsequent acetylation or oxidation to form the final pheromone components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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